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Compound of Interest

Compound Name: SR3335

Cat. No.: B1682619 Get Quote

When working with SR3335, a selective RORα inverse agonist, rigorous adherence to safety

protocols is paramount to ensure the well-being of laboratory personnel. This guide provides

essential information on the selection and use of personal protective equipment (PPE), along

with disposal and operational plans to facilitate a safe research environment.

Personal Protective Equipment (PPE)
The appropriate selection and use of PPE are critical to minimize exposure to SR3335. Below

are the recommended types of PPE for handling this compound.

Eye and Face Protection:

Safety Glasses: Always wear safety glasses with side shields to protect against splashes.

Goggles: For procedures with a higher risk of splashing, chemical splash goggles are

recommended.

Face Shield: In addition to goggles, a face shield should be worn when there is a significant

risk of splashes or when handling larger quantities of the material.

Skin Protection:

Laboratory Coat: A fully buttoned lab coat must be worn to protect street clothing and skin

from contamination.
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Gloves: Due to the absence of specific breakthrough time data for SR3335, glove selection

should be based on the solvents used to dissolve the compound, such as Dimethyl Sulfoxide

(DMSO) and Ethanol. It is crucial to use gloves made of a material resistant to the solvent in

use. Always inspect gloves for any signs of degradation or punctures before use and change

them immediately if contamination is suspected.

Respiratory Protection:

Under standard laboratory conditions with adequate ventilation, such as in a chemical fume

hood, respiratory protection is generally not required when handling SR3335. However, if there

is a risk of generating aerosols or dusts, or if working outside of a fume hood, a NIOSH-

approved respirator should be used. Consult your institution's environmental health and safety

(EHS) department for specific guidance on respirator selection.

Glove Selection Guide for Solvents
Since SR3335 is often dissolved in solvents like DMSO or ethanol, the following table provides

a qualitative guide to glove material compatibility with these solvents. It is imperative to consult

the glove manufacturer's specific chemical resistance data.

Glove Material
Chemical Resistance to
DMSO

Chemical Resistance to
Ethanol

Nitrile Good Excellent

Latex Fair Good

Neoprene Good Excellent

Butyl Rubber Excellent Good

Note: This table provides general guidance. The actual breakthrough time can vary depending

on the glove thickness, manufacturer, and the concentration of the chemical.

Experimental Protocol: Glove Breakthrough Time
Determination
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For critical applications or prolonged handling, it is advisable to determine the breakthrough

time of the selected gloves under your specific experimental conditions.

Objective: To determine the time it takes for SR3335 or its solvent to permeate a specific glove

material.

Materials:

Glove material to be tested

SR3335 solution (in the relevant solvent)

A collecting medium (e.g., a solvent known to dissolve SR3335)

Analytical instrument for detecting SR3335 (e.g., HPLC, LC-MS)

Permeation cell

Methodology:

A piece of the glove material is placed in a permeation cell, separating a chamber containing

the SR3335 solution from a chamber with the collecting medium.

At regular intervals, a sample of the collecting medium is taken.

The collected samples are analyzed for the presence of SR3335.

The breakthrough time is defined as the time at which the permeation rate of SR3335
reaches a predetermined level.

PPE Selection Workflow
The following diagram outlines the logical workflow for selecting and using appropriate PPE

when handling SR3335.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1682619?utm_src=pdf-body
https://www.benchchem.com/product/b1682619?utm_src=pdf-body
https://www.benchchem.com/product/b1682619?utm_src=pdf-body
https://www.benchchem.com/product/b1682619?utm_src=pdf-body
https://www.benchchem.com/product/b1682619?utm_src=pdf-body
https://www.benchchem.com/product/b1682619?utm_src=pdf-body
https://www.benchchem.com/product/b1682619?utm_src=pdf-body
https://www.benchchem.com/product/b1682619?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Risk Assessment

PPE Selection

Use and Disposal

Identify Hazards:
- Chemical properties of SR3335

- Solvents used
- Procedure risks (e.g., splashing, aerosol generation)

Eye/Face Protection:
- Safety glasses (minimum)

- Goggles for splash risk
- Face shield for high splash risk

Hand Protection:
- Select gloves based on solvent compatibility

- Check manufacturer's resistance data
- Consider double gloving

Body Protection:
- Lab coat (fully buttoned)

Respiratory Protection:
- Not typically required with good ventilation

- Use NIOSH-approved respirator if aerosols/dusts are generated

Pre-Use Check:
- Inspect all PPE for damage

Donning and Doffing:
- Follow proper procedures to avoid contamination

Disposal:
- Dispose of used PPE as hazardous waste

- Follow institutional guidelines

Click to download full resolution via product page

Caption: Workflow for PPE Selection and Use when Handling SR3335.

Operational and Disposal Plans
Handling:

All work with SR3335 should be conducted in a well-ventilated area, preferably within a

certified chemical fume hood.
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Avoid direct contact with the skin, eyes, and clothing.

Do not eat, drink, or smoke in areas where SR3335 is handled.

Wash hands thoroughly after handling the compound, even if gloves were worn.

Storage:

Store SR3335 in a tightly sealed container in a cool, dry, and well-ventilated area, away from

incompatible materials.

Follow the specific storage temperature recommendations provided by the supplier.

Spill Management:

In case of a spill, evacuate the area and prevent others from entering.

Wear appropriate PPE, including respiratory protection if necessary.

Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed

container for disposal.

Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

Disposal:

All waste contaminated with SR3335, including empty containers, used PPE, and spill

cleanup materials, must be disposed of as hazardous waste.

Follow all local, state, and federal regulations for hazardous waste disposal. Contact your

institution's EHS department for specific disposal procedures.

By adhering to these safety and logistical guidelines, researchers can minimize the risks

associated with handling SR3335 and maintain a safe laboratory environment.

To cite this document: BenchChem. [Essential Safety and Handling Precautions for SR3335].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682619#personal-protective-equipment-for-
handling-sr3335]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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